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Compound of Interest

Compound Name: Azido-PEG1-acid

Cat. No.: B605813 Get Quote

Azido-PEG1-acid (C₅H₉N₃O₃) is a click chemistry reagent featuring a terminal azide group and

a carboxylic acid, connected by a single polyethylene glycol (PEG) spacer.[1][2] The azide

group allows for reaction with alkynes, BCN, or DBCO via click chemistry, while the carboxylic

acid can be conjugated to primary amines.[1][2] The PEG spacer enhances the hydrophilicity of

the molecule.[1][2]

General Properties of Azido-PEG1-acid

Property Value Source

Chemical Formula C₅H₉N₃O₃ [1]

Molecular Weight 159.1 g/mol [1]

CAS Number 1393330-34-1 [1]

Purity Typically >95-98% [1]

Solubility
Soluble in Water, DMSO, DMF,

DCM
[1]

Storage Recommended at -20°C [1][3][4]

Primary Hazards

The primary hazard associated with Azido-PEG1-acid stems from its azide functional group.

While organic azides are generally less hazardous than inorganic azides like sodium azide,
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they are still considered energetic materials and must be handled with care. The primary

concerns are:

Formation of Explosive Compounds: Azides can form highly explosive heavy metal azides

upon contact with certain metals (e.g., lead, copper, silver, mercury).[5] Reaction with acids

can form the highly toxic and explosive hydrazoic acid (HN₃).[5]

Potential for Decomposition: Although generally stable, organic azides can decompose

violently when subjected to heat, shock, or friction.

Toxicity: While specific toxicity data for Azido-PEG1-acid is not readily available, related

azido compounds are classified as harmful if swallowed and toxic to aquatic life.[6]

Hydrazoic acid, which can be formed from azides, is acutely toxic and a severe inhalation

hazard.[7]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when working with Azido-PEG1-acid and

other azido-containing compounds.

Engineering Controls

Fume Hood: All manipulations of Azido-PEG1-acid, especially when heating or performing

reactions, must be conducted in a certified chemical fume hood.[5]

Blast Shield: The use of a blast shield is strongly recommended, particularly when working

with larger quantities or when heating the compound.[5]

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

any potentially harmful vapors.[5]

Personal Protective Equipment (PPE)
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PPE Specification Rationale

Eye Protection
Safety glasses or chemical

splash goggles.

Protects eyes from splashes

and potential projectiles in

case of rapid decomposition.

[7]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves

must be changed immediately

if contaminated.[5]

Body Protection Flame-resistant lab coat.

Protects against splashes and

fire. A chemical-resistant apron

is recommended for larger

quantities.[5]

Incompatible Materials and Storage
To prevent the formation of unstable and hazardous compounds, Azido-PEG1-acid must be

segregated from the following:

Incompatible Material Hazard

Acids
Forms highly toxic and explosive hydrazoic acid

(HN₃).[5]

Heavy Metals (Copper, Lead, Silver, Mercury,

etc.) and their salts

Forms highly shock-sensitive and explosive

heavy metal azides.[5]

Halogenated Solvents (e.g., Dichloromethane,

Chloroform)

Can form extremely unstable di- and tri-

azidomethane.[5]

Strong Oxidizing/Reducing Agents
Can lead to vigorous, potentially explosive

reactions.[6]

Storage Procedures

Temperature: Store at -20°C for long-term stability.[1][3][4]
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Container: Keep in a tightly sealed, clearly labeled container.

Environment: Store in a dry, dark place away from incompatible materials.[8]

Experimental Protocols and Workflows
The following diagrams and protocols outline best practices for handling Azido-PEG1-acid in a

research setting.

General Handling Workflow
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Set up in Fume Hood with Blast Shield

Weigh Compound with Plastic Spatula

Dissolve in Appropriate Solvent

Perform Reaction (e.g., Click Chemistry)

Quench Unreacted Azide

Collect in Designated Azide Waste Container

Decontaminate Work Area
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Working with Azido-PEG1-acid?

Heating > 50°C?

Scale > 1g?

No

Use Blast Shield

Yes

Incompatible Materials Present?

No Yes

Work in Fume Hood

No Segregate Chemicals

Yes

Proceed with Caution
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Spill Response Personnel Exposure

Spill or Exposure Occurs

Assess Situation
(Spill size, personnel exposure)

Evacuate & Alert

Spill

Administer First Aid
(Flush skin/eyes, move to fresh air)

Exposure

Contain & Clean Up
(with appropriate PPE)

Dispose as Azide Waste

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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peg1-acid-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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